Cas no 57818-39-0 (3-Methyl-5-pentyl-2-furannonanoic Acid)

• Product Name: 3-Methyl-5-pentyl-2-furannonanoic Acid
• CAS No: 57818-39-0
• Molecular Formula: C₁₉H₃₂O₃
• Molecular Weight: 308.45558
• CID: 376480
• PubChem ID: 3085134

3-Methyl-5-pentyl-2-furannonanoic Acid Properties

Names and Identifiers

• 2-Furannonanoic acid,3-methyl-5-pentyl-
• 3-Methyl-5-pentyl-2-furannonanoic Acid
• 10,13-epoxy-11-methyloctadeca-10,12-dienoic acid
• 3-Methyl-5-pentyl-2-
• 3-Methyl-5-pentyl-2-furannonanoic Acid
• 9-(3-methyl-5-pentylfuran-2-yl)nonanoic acid
• 9-(3-Methyl-5-pentyl-2-furyl)nonanoic acid
• F2 Acid
• 10,13-Epoxy-11-methyl-10,12-octadecadienoic acid
• 57818-39-0
• MonoMe(9,5)
• CHEBI:177831
• LMFA01150005
• 9M5
• SCHEMBL17364249
• 9-(3-methyl-5-pentylfuran-2-yl)-nonanoic acid
• 2-Furannonanoic acid, 3-methyl-5-pentyl-
• 9-(3-methyl-5-pentyluran-2-yl)nonanoic acid
• starbld0016062
• D8FS6VUD44
• 9-(3-Methyl-5-pentyl-furan-2-yl)nonanoic acid
• DTXSID10206531
• Emod F-acid
• 10,13-epoxy-11-methyl-octadecadienoic acid
• PD151253

• InChIKey： TUQVXFOSXOCQCM-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H32O3/c1-3-4-9-12-17-15-16(2)18(22-17)13-10-7-5-6-8-11-14-19(20)21/h15H,3-14H2,1-2H3,(H,20,21)
• SMILES： CCCCCC1=CC(=C(O1)CCCCCCCCC(=O)O)C

Computed Properties

• Exact Mass: 308.23526
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 13
• Monoisotopic Mass: 308.23514488g/mol
• Heavy Atom Count: 22
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids